Cas no 921580-05-4 (N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921580-05-4
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 6400126
• PubChem ID: 40694935
• Update Time: 2025-08-02

N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 921580-05-4
• AKOS024628895
• N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide
• F2213-0360
• N,N-diethyl-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide

• Inchi： 1S/C17H21N3O3/c1-5-19(6-2)17(22)16-14(23-4)11-15(21)20(18-16)13-9-7-12(3)8-10-13/h7-11H,5-6H2,1-4H3
• InChI Key： RHERHEZZYSFBGM-UHFFFAOYSA-N
• SMILES： C1(C(N(CC)CC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Recent Advances in the Study of N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 921580-05-4)

The compound N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 921580-05-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine core and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities, particularly in the context of anti-inflammatory and anticancer properties.

One of the key findings in recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide exhibits inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. Additionally, its interaction with key enzymes in the MAPK pathway has been identified, providing a mechanistic basis for its observed biological effects.

From a synthetic chemistry perspective, recent advancements have been made in the efficient production of this compound. Researchers have developed a streamlined synthetic route that improves yield and purity, addressing previous challenges related to scalability. The optimized protocol involves a series of condensation and cyclization reactions, with careful control of reaction conditions to minimize byproduct formation. These improvements are critical for facilitating further preclinical and clinical studies.

In the realm of drug development, N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide has been evaluated for its pharmacokinetic properties. Studies have shown favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability. Preliminary in vivo experiments in animal models have corroborated its anti-inflammatory efficacy, with reduced edema and inflammatory markers observed in treated subjects.

Looking ahead, the potential applications of this compound extend beyond its current scope. Researchers are exploring its utility in combination therapies, particularly with existing anticancer drugs, to enhance therapeutic outcomes. The compound's ability to sensitize cancer cells to conventional treatments has been a focal point of recent investigations. Moreover, its structural versatility offers opportunities for derivative synthesis, enabling the development of next-generation analogs with improved potency and selectivity.

In conclusion, N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 921580-05-4) represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities, coupled with recent advancements in synthesis and characterization, underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully unlock its clinical applicability and translate these findings into tangible medical benefits.